2-(piperidin-2-yl)-5-(trifluoromethyl)pyrazine hydrochloride, also known as TTP or TFMPP, is a psychoactive compound belonging to the family of piperazine derivatives. It was first synthesized in the 1980s and gained popularity as a recreational drug, often used in combination with the drug benzylpiperazine (BZP) in party pills. However, its effects on the human body are not well understood, and its use as a recreational drug has been banned in many countries.